Cas no 2058-67-5 (Benzenamine,N-ethyl-4-(2-phenyldiazenyl)-)
2058-67-5 structure
Product Name:Benzenamine,N-ethyl-4-(2-phenyldiazenyl)-
Benzenamine,N-ethyl-4-(2-phenyldiazenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-ethyl-4-(2-phenyldiazenyl)-
- N-ethyl-4-phenyldiazenylaniline
- 4-(Ethylaminoazobenzene)
- 4-Aethylamino-azobenzol
- 4-Benzolazo-N-Aethyl-anilin
- 4-Ethylamino-azobenzol
- AC1L27S9
- ANILINE, N-ETHYL-p-(PHENYLAZO)-
- Benzenamine, N-ethyl-4-(phenylazo)-
- BRN 0747223
- EAB
- Ethylaminoazobenzene
- N-Aethyl-4-aminoazobenzol
- N-Aethyl-4-phenylazo-anilin
- N-Ethyl-4-(phenylazo)benzenamine
- N-Ethyl-4-aminoazobenzene
- N-ethyl-4-phenylazo-aniline
- N-Ethyl-p-(phenylazo)aniline
- 4-monoethylaminoazobenzene
- Benzenamine, N-ethyl-4-(2-phenyldiazenyl)-
- DTXSID101039679
- N-Ethyl-4-[(E)phenyldiazenyl]aniline
- 2058-67-5
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- Inchi: 1S/C14H15N3/c1-2-15-12-8-10-14(11-9-12)17-16-13-6-4-3-5-7-13/h3-11,15H,2H2,1H3/b17-16+
- InChI Key: OCWXDBMTBDGKKE-WUKNDPDISA-N
- SMILES: N(CC)C1C=CC(=CC=1)/N=N/C1C=CC=CC=1
Computed Properties
- Exact Mass: 225.12675
- Monoisotopic Mass: 225.126597
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 36.8
Experimental Properties
- Density: 1.1303 (rough estimate)
- Boiling Point: 356.8°C (rough estimate)
- Flash Point: 185.1°C
- Refractive Index: 1.5770 (estimate)
- PSA: 36.75
Benzenamine,N-ethyl-4-(2-phenyldiazenyl)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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